Cas no 1824340-79-5 (1H-Imidazole, 2-chloro-5-iodo-1-methyl-)

• Product Name: 1H-Imidazole, 2-chloro-5-iodo-1-methyl-
• CAS No: 1824340-79-5
• MF: C₄H₄ClIN₂
• MW: 242.44543170929
• CID: 5220984
• Update Time: 2025-05-20

1H-Imidazole, 2-chloro-5-iodo-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-chloro-5-iodo-1-methyl-

• Inchi： 1S/C4H4ClIN2/c1-8-3(6)2-7-4(8)5/h2H,1H3
• InChI Key： QKYSZSAEXHEGFF-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C)C(I)=CN=1

Additional information on 1H-Imidazole, 2-chloro-5-iodo-1-methyl-

Comprehensive Overview of 1H-Imidazole, 2-chloro-5-iodo-1-methyl- (CAS No. 1824340-79-5)

The compound 1H-Imidazole, 2-chloro-5-iodo-1-methyl- (CAS No. 1824340-79-5) is a halogenated imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of chloro and iodo substituents, make it a versatile intermediate in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and kinase inhibitors, which aligns with the growing demand for novel therapeutics in the post-pandemic era.

One of the key reasons for the rising interest in 2-chloro-5-iodo-1-methylimidazole is its role in cross-coupling reactions, a hot topic in modern synthetic chemistry. The iodine atom at the 5-position serves as an excellent leaving group, enabling efficient palladium-catalyzed transformations. This property is highly relevant to current trends in green chemistry, where researchers seek atom-economical methods to reduce waste generation. The compound's stability under various reaction conditions further enhances its utility in high-throughput screening applications.

From a structural perspective, the methyl group at the 1-position of the imidazole ring contributes to increased lipophilicity, which is crucial for improving bioavailability in drug candidates. This characteristic has led to investigations into its use as a pharmacophore in CNS-targeting molecules, addressing the urgent need for neurological disorder treatments. The compound's electronic properties, influenced by the electron-withdrawing halogen atoms, also make it valuable for designing fluorescent probes used in biological imaging.

Recent patent literature reveals growing applications of CAS 1824340-79-5 in material science, particularly in the development of organic semiconductors. The conjugated system of the imidazole core, modified with heavy halogens, shows promising charge transport properties for organic electronic devices. This aligns with the global push toward flexible electronics and wearable technology, making the compound relevant to cutting-edge industrial applications beyond traditional chemistry sectors.

Quality control aspects of 1-methyl-2-chloro-5-iodoimidazole have become increasingly important, with analytical methods like HPLC-MS and NMR spectroscopy being routinely employed for purity assessment. The compound's stability profile under various storage conditions is frequently discussed in research forums, as proper handling ensures reproducibility in experimental results. These practical considerations are crucial for laboratories focusing on high-purity chemicals for sensitive applications.

The environmental fate of halogenated compounds like 2-chloro-5-iodo-1-methyl-1H-imidazole has become a subject of ecological studies. Researchers are investigating its biodegradation pathways and potential ecotoxicological effects, responding to increased regulatory scrutiny on chemical sustainability. This focus mirrors the broader scientific community's emphasis on green chemistry principles and responsible innovation in chemical development.

In the context of intellectual property, CAS 1824340-79-5 appears in several patent applications related to heterocyclic chemistry innovations. Its structural versatility makes it valuable for creating patentable derivatives, particularly in crowded therapeutic areas where molecular novelty is paramount. Legal experts in chemical patent law often cite such compounds when discussing strategies for protecting pharmaceutical inventions.

From a commercial perspective, the global market for functionalized imidazoles continues to expand, with 2-chloro-5-iodo-1-methylimidazole representing a niche but growing segment. Suppliers are increasingly offering custom synthesis services and scale-up solutions for this compound, catering to both academic and industrial clients. The compound's pricing trends and availability metrics are frequently monitored by procurement specialists in the fine chemicals industry.

Educational resources focusing on imidazole chemistry often feature CAS 1824340-79-5 as a case study for demonstrating regioselective halogenation techniques. Its synthesis provides excellent pedagogical value for teaching advanced heterocyclic compound preparation, making it relevant to chemistry curricula worldwide. The compound's spectral characteristics also serve as useful references for students learning structural elucidation methods.

Looking forward, the scientific community anticipates new discoveries involving 1H-Imidazole, 2-chloro-5-iodo-1-methyl-, particularly in emerging fields like proteolysis targeting chimeras (PROTACs) and click chemistry applications. Its balanced reactivity profile positions it well for innovations in bioconjugation techniques and drug delivery systems. As research continues to uncover novel applications, this compound is poised to remain an important tool in chemical innovation across multiple disciplines.